Cas no 98137-96-3 (1,3-Dibromo-2-iodo-5-nitrobenzene)

• Product Name: 1,3-Dibromo-2-iodo-5-nitrobenzene
• CAS No: 98137-96-3
• MF: C₆H₂Br₂INO₂
• MW: 406.798052310944
• MDL: MFCD05663423
• CID: 801624
• PubChem ID: 10158279
• Update Time: 2025-04-19

1,3-Dibromo-2-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-iodo-5-nitrobenzene
• Benzene,1,3-dibromo-2-iodo-5-nitro-
• 1,3-Dibrom-2-jod-5-nitro-benzol
• 1,3-dibromo-2-iodo-5-nitro-benzene
• 3,5-dibromo-4-iodo-nitrobenzene
• 3.5-Dibrom-4-iod-1-nitro-benzol
• Benzene,1,3-dibromo-2-iodo-5-nitro
• I01-9609
• 3,5-Dibrom-4-jodnitrobenzol
• AT32787
• DTXSID20436261
• A905365
• AMY39746
• AKOS015891299
• 3,5-dibromo-4-iodonitrobenzene
• SCHEMBL2041061
• ZTLNIHDUCWPSGZ-UHFFFAOYSA-N
• 98137-96-3
• FT-0757082
• DB-014703

• MDL： MFCD05663423
• Inchi： 1S/C6H2Br2INO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key： ZTLNIHDUCWPSGZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1Br)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 404.75000
• Monoisotopic Mass: 404.74970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.612
• Melting Point: 153-155 ºC
• Boiling Point: 369.37°C at 760 mmHg
• Flash Point: 177.189°C
• Refractive Index: 1.714
• PSA: 45.82000
• LogP: 4.24760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes